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Compound of Interest

Compound Name: (S)-Malic acid-d3

Cat. No.: B12422742 Get Quote

In-Depth Technical Guide: (S)-Malic acid-d3
This guide provides comprehensive safety data and handling information for (S)-Malic acid-d3,

tailored for researchers, scientists, and professionals in drug development.

Chemical and Physical Properties
(S)-Malic acid-d3 is the deuterated form of (S)-Malic acid, a naturally occurring dicarboxylic

acid that plays a central role in the citric acid (Krebs) cycle. The deuteration makes it a valuable

tool for metabolic research and as an internal standard in analytical chemistry.[1][2] While

specific data for the (S)-d3 enantiomer is limited, the following tables summarize available

information for the deuterated racemic mixture and the non-deuterated L-enantiomer.

Table 1: Physical and Chemical Properties
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Property
(RS)-Malic-2,3,3-d3
Acid

L-(-)-Malic acid Reference

Molecular Formula C4H3D3O5 C4H6O5 [3]

Molecular Weight 137.11 g/mol 134.09 g/mol [3][4]

Appearance Solid Colorless solid [5]

Melting Point
131 - 133 °C (for DL-

Malic acid)
130 °C [6]

Flash Point 203 °C (397 °F) 203 °C [5]

Auto-ignition

Temperature
340 °C (644 °F) 340 °C [5]

Solubility in water Soluble 558 g/L (at 20 °C) [6]

logP (octanol/water) -1.26 -1.3 [4]

Vapor Pressure
< 0.1 hPa (< 0.1

mmHg) at 20 °C
Not available

Safety and Handling
The safety profile of (S)-Malic acid-d3 is comparable to that of L-Malic acid. It is considered

harmful if swallowed and causes skin and serious eye irritation.[5] Appropriate personal

protective equipment (PPE) and handling procedures are essential to minimize risk.

Table 2: Hazard Identification and Precautionary Statements
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Hazard GHS Classification
Precautionary
Statements

Reference

Acute Oral Toxicity
Harmful if swallowed

(H302)

P301 + P330 + P331:

IF SWALLOWED:

Rinse mouth. Do NOT

induce vomiting.

[5]

Skin

Corrosion/Irritation

Causes skin irritation

(H315)

P280: Wear protective

gloves/protective

clothing. P302 +

P352: IF ON SKIN:

Wash with plenty of

soap and water.

[5]

Serious Eye

Damage/Irritation

Causes serious eye

irritation (H319)

P280: Wear eye

protection/face

protection. P305 +

P351 + P338: IF IN

EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing.

[5]

Specific target organ

toxicity — single

exposure

May cause respiratory

irritation (H335)

P261: Avoid breathing

dust/fume/gas/mist/va

pors/spray.

[5]

Personal Protective Equipment (PPE)
Eye/Face Protection: Use safety glasses with side-shields or goggles.

Skin Protection: Handle with gloves. Wear impervious clothing, such as a lab coat.

Respiratory Protection: If dust is generated, use a NIOSH-approved respirator.[7]
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Handling and Storage
Handling: Avoid contact with skin and eyes.[5] Avoid formation of dust and aerosols.[5]

Provide appropriate exhaust ventilation where dust is generated.[5] Wash hands thoroughly

after handling.[8]

Storage: Store in a cool, dry, and well-ventilated place.[8][9] Keep the container tightly

closed.[8] Recommended storage temperature is at room temperature.[5]

First-Aid Measures
If Swallowed: Rinse mouth with water.[5] Do NOT induce vomiting.[5] Call a physician.

In Case of Skin Contact: Wash off with soap and plenty of water.[5] If skin irritation occurs,

get medical advice/attention.

In Case of Eye Contact: Rinse cautiously with water for several minutes.[5] Remove contact

lenses, if present and easy to do.[5] Continue rinsing.[5] If eye irritation persists, get medical

advice/attention.

If Inhaled: Move the person into fresh air.[5] If not breathing, give artificial respiration.[5]

Consult a physician.[5]

Experimental Protocols
(S)-Malic acid-d3 is primarily used as a tracer in metabolic studies to investigate pathways

such as the citric acid cycle.[1] Below is a generalized protocol for a cell-based metabolic

labeling experiment.

Metabolic Labeling of Cultured Cells
Objective: To trace the metabolic fate of (S)-Malic acid-d3 in cultured mammalian cells.

Materials:

(S)-Malic acid-d3

Cell culture medium (e.g., DMEM)
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Cultured mammalian cells (e.g., HeLa, A549)

Phosphate-buffered saline (PBS)

Extraction solvent (e.g., 80% methanol)

Liquid chromatography-mass spectrometry (LC-MS) system

Methodology:

Cell Culture: Plate cells at a desired density and allow them to adhere overnight.

Labeling Medium Preparation: Prepare cell culture medium containing a defined

concentration of (S)-Malic acid-d3. The exact concentration should be optimized for the

specific cell line and experimental goals.

Labeling: Remove the standard culture medium from the cells, wash once with PBS, and

then add the labeling medium.

Incubation: Incubate the cells for a specific period (e.g., 0, 1, 4, 8, 24 hours) to allow for the

uptake and metabolism of the labeled malic acid.

Metabolite Extraction:

Aspirate the labeling medium and wash the cells twice with ice-cold PBS.

Add a pre-chilled extraction solvent to the cells.

Scrape the cells and collect the cell lysate.

Centrifuge the lysate to pellet cell debris.

Sample Analysis:

Collect the supernatant containing the extracted metabolites.

Analyze the samples by LC-MS to identify and quantify the deuterated metabolites.
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Visualizations
Safe Handling Workflow
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Safe Handling Workflow for (S)-Malic acid-d3

Preparation

Handling

Cleanup & Disposal

Don Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Ensure Proper Ventilation
(Fume Hood)

Check

Weigh (S)-Malic acid-d3

Dissolve in appropriate solvent

Decontaminate work surfaces

After use

Dispose of waste according to
institutional guidelines
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Metabolic Context of Malate in the Citric Acid Cycle
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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